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Compound of Interest

Compound Name: 1,1,3-Trichloroacetone

Cat. No.: B106291 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety is paramount. This guide provides essential, immediate safety and logistical

information for handling 1,1,3-Trichloroacetone, a key chemical intermediate. Adherence to

these protocols is critical for protecting personnel and the integrity of your research.

Chemical Profile and Hazards

1,1,3-Trichloroacetone is a colorless to reddish, lachrymatory liquid with a pungent odor.[1] It

is classified as a combustible liquid and presents significant health and environmental hazards.

Understanding its hazard profile is the first step in safe handling.

Hazard Classification Description

Acute Toxicity, Oral Category 3: Toxic if swallowed.[2][3]

Acute Toxicity, Inhalation Category 1: Fatal if inhaled.[2][3]

Skin Corrosion/Irritation
Category 1B: Causes severe skin burns and eye

damage.[2][3]

Serious Eye Damage/Irritation Category 1: Causes serious eye damage.[4]

Hazardous to the Aquatic Environment, Acute Category 1: Very toxic to aquatic life.[2][3]

Hazardous to the Aquatic Environment, Chronic
Category 1: Very toxic to aquatic life with long

lasting effects.[2]
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Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is mandatory when working with 1,1,3-Trichloroacetone. The

following table outlines the minimum required protection.

Body Part
Personal Protective

Equipment
Specifications and Remarks

Respiratory

Full-face respirator with

appropriate filter cartridges

(e.g., type ABEK (EN14387)).

[5]

Use in case of inadequate

ventilation or when exposure

limits are exceeded.[2][6]

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.[2][6]

Must conform to EN 166 (EU)

or NIOSH (US) standards.[2][6]

Hands Chemical impermeable gloves.

Gloves must be inspected prior

to use. The selected gloves

must satisfy the specifications

of EU Directive 89/686/EEC

and the standard EN 374

derived from it.[6]

Body
Fire/flame resistant and

impervious clothing.[2][6]

Wear suitable protective

clothing to avoid skin contact.

[2][6][7]

Operational Plan: From Handling to Storage

Safe handling practices are crucial to prevent exposure and accidents.

Handling Procedures:

Ventilation: Always handle 1,1,3-Trichloroacetone in a well-ventilated area, preferably under

a chemical fume hood.[7]

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[2][6] Do not breathe vapors or mists.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b106291?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/10879
https://www.echemi.com/sds/113-trichloroacetone-pd1707191002.html
https://www.echemi.com/sds/113-trichlorotrifluoroacetone-pid_Rock15153.html
https://www.echemi.com/sds/113-trichloroacetone-pd1707191002.html
https://www.echemi.com/sds/113-trichlorotrifluoroacetone-pid_Rock15153.html
https://www.echemi.com/sds/113-trichloroacetone-pd1707191002.html
https://www.echemi.com/sds/113-trichlorotrifluoroacetone-pid_Rock15153.html
https://www.echemi.com/sds/113-trichlorotrifluoroacetone-pid_Rock15153.html
https://www.echemi.com/sds/113-trichloroacetone-pd1707191002.html
https://www.echemi.com/sds/113-trichlorotrifluoroacetone-pid_Rock15153.html
https://www.echemi.com/sds/113-trichloroacetone-pd1707191002.html
https://www.echemi.com/sds/113-trichlorotrifluoroacetone-pid_Rock15153.html
https://www.chemicalbook.com/msds/1-1-1-trichloroacetone.pdf
https://www.benchchem.com/product/b106291?utm_src=pdf-body
https://www.chemicalbook.com/msds/1-1-1-trichloroacetone.pdf
https://www.echemi.com/sds/113-trichloroacetone-pd1707191002.html
https://www.echemi.com/sds/113-trichlorotrifluoroacetone-pid_Rock15153.html
https://www.echemi.com/sds/113-trichloroacetone-pd1707191002.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands thoroughly after

handling.[2]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

Use non-sparking tools and take precautionary measures against static discharge.[6][7]

Clothing: Wash contaminated clothing before reuse.[2]

Storage Requirements:

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[1][2][7]

Keep the container locked up or in an area accessible only to qualified or authorized

personnel.

Store away from incompatible materials and foodstuff containers.[2][7]

Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First-Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water. Consult a doctor.

[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor.[2]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Get emergency medical

help immediately.[2]

Spill Management and Disposal Plan

Accidental releases must be handled promptly and safely.

Spill Containment and Cleanup:

Evacuate: Evacuate personnel to a safe area and keep people away from and upwind of the

spill.[2][6]

Ventilate: Ensure adequate ventilation.[2][6]

Eliminate Ignition Sources: Remove all sources of ignition.[2][6]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[2][6]

Cleanup: Use a non-combustible absorbent material like vermiculite, sand, or earth to soak

up the product and place it into a suitable, closed container for disposal.[8] Use spark-proof

tools and explosion-proof equipment.[2][6]
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Disposal Protocol:

Dispose of the waste material in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

The disposal of contents and containers must be done at an approved waste disposal plant.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 1,1,3-
Trichloroacetone.
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Safe Handling Workflow for 1,1,3-Trichloroacetone
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Caption: A logical workflow for the safe handling of 1,1,3-Trichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. wacker.com [wacker.com]

2. echemi.com [echemi.com]

3. 1,1,3-Trichloroacetone | C3H3Cl3O | CID 13530 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 1,1,3-Trichloroacetone produced by Wacker Chemie AG, Burghausen, Germany, = 86.5
GC 921-03-9 [sigmaaldrich.com]

5. 1,1,3-Trichloroacetone produced by Wacker Chemie AG, Burghausen, Germany, = 86.5
GC 921-03-9 [sigmaaldrich.com]

6. echemi.com [echemi.com]

7. chemicalbook.com [chemicalbook.com]

8. cdn.chemservice.com [cdn.chemservice.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 1,1,3-Trichloroacetone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106291#personal-protective-equipment-for-handling-
1-1-3-trichloroacetone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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